Cas no 1805219-59-3 (2-Bromomethyl-3-cyano-6-methylbenzenesulfonyl chloride)

• Product Name: 2-Bromomethyl-3-cyano-6-methylbenzenesulfonyl chloride
• CAS No: 1805219-59-3
• MF: C₉H₇BrClNO₂S
• MW: 308.579379320145
• CID: 5001713
• Update Time: 2025-10-28

2-Bromomethyl-3-cyano-6-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-3-cyano-6-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H7BrClNO2S/c1-6-2-3-7(5-12)8(4-10)9(6)15(11,13)14/h2-3H,4H2,1H3
• InChI Key： IYRVFGAOXKLZRF-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC=C(C)C=1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 2.6
• Topological Polar Surface Area: 66.3

Additional information on 2-Bromomethyl-3-cyano-6-methylbenzenesulfonyl chloride

Introduction to 2-Bromomethyl-3-cyano-6-methylbenzenesulfonyl chloride (CAS No. 1805219-59-3) and Its Applications in Modern Chemical Research

The compound 2-Bromomethyl-3-cyano-6-methylbenzenesulfonyl chloride, identified by the CAS number 1805219-59-3, is a highly versatile intermediate in the field of organic synthesis. Its unique structural features, comprising a bromomethyl group, a cyano substituent, and a methyl group on a benzenesulfonyl chloride backbone, make it a valuable building block for the development of pharmaceuticals, agrochemicals, and specialty chemicals. This introduction explores the compound's properties, synthetic pathways, and its significance in contemporary research, particularly in medicinal chemistry and material science.

2-Bromomethyl-3-cyano-6-methylbenzenesulfonyl chloride belongs to the class of sulfonyl chlorides, which are well-known for their reactivity in nucleophilic substitution reactions. The presence of the bromomethyl group enhances its utility as a cross-coupling partner, enabling the formation of carbon-carbon bonds through palladium-catalyzed reactions such as Suzuki-Miyaura and Heck couplings. Additionally, the cyano group introduces a polar electron-withdrawing moiety, which can influence the electronic properties of subsequent derivatives. These characteristics make it an attractive candidate for constructing complex molecular architectures.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The structural motifs present in 2-Bromomethyl-3-cyano-6-methylbenzenesulfonyl chloride align well with this trend. For instance, sulfonyl chlorides have been widely used in the synthesis of sulfonamide derivatives, which are known for their biological activity across various disease spectra. The compound's ability to undergo facile functionalization allows researchers to explore modifications that could enhance drug-like properties such as solubility, bioavailability, and target specificity.

One notable application of 2-Bromomethyl-3-cyano-6-methylbenzenesulfonyl chloride is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often targeted in oncology research. By leveraging the compound's reactivity, chemists can introduce specific substituents that modulate kinase activity. For example, recent studies have demonstrated its use in generating bisubstrate analogs that mimic natural substrates but inhibit enzyme function. Such inhibitors have shown promise in preclinical trials for treating cancers and inflammatory diseases.

The cyano group in 2-Bromomethyl-3-cyano-6-methylbenzenesulfonyl chloride also provides a handle for further derivatization into carboxamides or amides through hydrolysis or reduction reactions. These functional groups are prevalent in biologically active molecules and have been extensively studied for their pharmacological effects. Researchers have utilized this compound to develop novel antibiotics by incorporating it into peptidomimetic scaffolds. The ability to fine-tune the electronic and steric environment around these scaffolds has led to compounds with improved efficacy against resistant bacterial strains.

Advances in computational chemistry have further enhanced the utility of 2-Bromomethyl-3-cyano-6-methylbenzenesulfonyl chloride. Molecular modeling studies suggest that its scaffold can be optimized for better binding affinity to biological targets by strategically placing substituents derived from this intermediate. For instance, virtual screening campaigns have identified lead compounds for antiviral therapies by dockng sulfonylated derivatives into viral protease active sites. The flexibility offered by the bromomethyl group allows for conformational adjustments that improve interactions with protein targets.

The synthesis of 2-Bromomethyl-3-cyano-6-methylbenzenesulfonyl chloride itself is an intriguing challenge that highlights modern synthetic methodologies. Traditional approaches often involve multi-step sequences starting from commercially available aromatic precursors such as benzene or toluene derivatives. However, recent innovations have enabled more streamlined routes using transition metal catalysis or organometallic reagents. These methods not only improve yield but also reduce waste generation, aligning with green chemistry principles.

In conclusion,2-Bromomethyl-3-cyano-6-methylbenzenesulfonyl chloride (CAS No. 1805219-59-3) represents a cornerstone compound in synthetic organic chemistry with far-reaching implications across multiple disciplines. Its unique reactivity and structural features continue to drive innovation in drug discovery and material science. As research progresses, new applications will undoubtedly emerge, further solidifying its role as an indispensable tool for chemists worldwide.